Cas no 2680813-04-9 (5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680813-04-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5649517
• PubChem ID: 165917482
• Update Time: 2025-06-08

5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2680813-04-9
• EN300-28274945
• 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-4-5-16-10(15)12-7-8(9(13)14)6-11(12,2)3/h4,8H,1,5-7H2,2-3H3,(H,13,14)
• InChI Key： CLCAMMQYENLHAQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Research Brief on 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2680813-04-9)

The compound 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2680813-04-9) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This structurally unique pyrrolidine derivative combines a carboxylic acid functionality with an allyloxycarbonyl protecting group, making it particularly valuable for peptide synthesis and drug discovery applications. Recent studies have highlighted its potential as a building block for novel bioactive compounds and its role in facilitating efficient synthetic routes to complex molecular architectures.

Recent synthetic chemistry studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the utility of this compound as a versatile intermediate in the preparation of constrained peptidomimetics. The 5,5-dimethyl substitution pattern imposes significant conformational restrictions, while the allyloxycarbonyl group offers orthogonal protection chemistry that can be selectively removed under mild conditions. This combination of features makes the compound particularly valuable for solid-phase peptide synthesis and combinatorial chemistry approaches.

In pharmacological research, derivatives of 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have shown promising activity as protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited nanomolar inhibition against several clinically relevant proteases, including cathepsin K and matrix metalloproteinases. The constrained pyrrolidine ring appears to provide optimal spatial orientation for binding to enzyme active sites, while the carboxylic acid moiety participates in critical hydrogen bonding interactions.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieves >85% overall yield while maintaining excellent purity (>99.5%). This scalable production method has facilitated broader investigation of the compound's applications in drug discovery programs.

Emerging applications in radiopharmaceutical chemistry have also been reported. Researchers have utilized the allyloxycarbonyl group of 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid as a handle for radiofluorination, creating PET imaging probes for neurological targets. The compound's stability and favorable pharmacokinetic properties make it particularly suitable for tracer development.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. The allyl group can serve as a conjugation site for various payloads, while the carboxylic acid enables attachment to nanoparticle surfaces. Preliminary results suggest these derivatives may improve tumor targeting efficiency while minimizing off-target effects.

In conclusion, 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2680813-04-9) represents a multifaceted tool in modern medicinal chemistry with applications spanning from basic research to clinical development. Its unique structural features continue to inspire innovative applications in drug discovery and chemical biology.